
Samarium(III) Iodide (CAS: 13813-25-7): A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Samarium(3+);triiodide

Cat. No.: B089372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Samarium(III) iodide, with the chemical formula SmI₃, is an inorganic compound that serves as

a significant reagent and catalyst in various chemical transformations. This technical guide

provides a comprehensive overview of its core properties, synthesis, and handling protocols,

tailored for professionals in research and development.

Core Physicochemical Properties
Samarium(III) iodide is a yellow to orange crystalline powder.[1][2][3] It is unstable in air and

decomposes in water.[1] A summary of its key quantitative properties is presented in the table

below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b089372?utm_src=pdf-interest
https://kmt.vander-lingen.nl/article/645/The_perfect_samarium_iodide_recipe
https://digitalcollections.drew.edu/UniversityArchives/ThesesAndDissertations/CLA/BS/2022/Yilmaz/openaccess/BYilmaz.pdf
https://datasheets.scbt.com/sc-253532.pdf
https://kmt.vander-lingen.nl/article/645/The_perfect_samarium_iodide_recipe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 13813-25-7 [1]

Molecular Formula SmI₃ [1][4]

Molecular Weight 531.07 g/mol [4][5]

Appearance
Dark yellow powder, orange-

yellow crystals
[1][2][3][5]

Melting Point 850 °C (1562 °F) [1][2][5]

Boiling Point Not applicable [5]

Solubility in Water Decomposes [1]

EC Number 237-468-2 [5]

PubChem CID 83746 [1][5]

Synthesis of Samarium(III) Iodide
The primary method for the synthesis of Samarium(III) iodide involves the direct reaction of

metallic samarium with iodine.[1][6] This reaction is typically carried out under an inert

atmosphere to prevent the oxidation of samarium.

Experimental Protocol: Synthesis of Samarium(III)
Iodide
Materials:

Samarium metal (powder or turnings)

Iodine (crystalline)

Inert solvent (e.g., anhydrous tetrahydrofuran - THF)

Schlenk line or glovebox for maintaining an inert atmosphere

Methodology:
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Preparation of Reaction Setup: All glassware should be thoroughly dried and assembled

under an inert atmosphere (e.g., argon or nitrogen) using a Schlenk line or inside a

glovebox.

Reactant Addition: Samarium metal is placed in a reaction flask. A stoichiometric amount of

iodine is added to the flask.

Reaction: The reaction is initiated, which may require gentle heating. The direct combination

of samarium and iodine proceeds to form Samarium(III) iodide. The reaction equation is as

follows: 2 Sm + 3 I₂ → 2 SmI₃[1][6]

Isolation and Purification: Once the reaction is complete, the product, Samarium(III) iodide, is

isolated. Purification may involve washing with an anhydrous, non-reactive solvent to remove

any unreacted starting materials. The final product should be dried under vacuum.

Storage: Due to its sensitivity to air and moisture, Samarium(III) iodide must be stored in a

tightly sealed container under an inert atmosphere.[7]

Below is a diagram illustrating the general workflow for the synthesis of Samarium(III) iodide.
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Synthesis Workflow of Samarium(III) Iodide
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A flowchart illustrating the synthesis of Samarium(III) iodide.
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Applications in Organic Synthesis
While Samarium(II) iodide (SmI₂) is more commonly known as a powerful one-electron

reducing agent in organic synthesis, Samarium(III) iodide also finds utility as a catalyst in

various organic reactions.[1][6] It can act as a Lewis acid to promote a range of

transformations.

Handling and Safety
Samarium(III) iodide is a hazardous substance and should be handled with appropriate safety

precautions. It is a skin, eye, and respiratory irritant.[5]

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles are mandatory.

Hand Protection: Chemical-resistant gloves should be worn.

Respiratory Protection: A dust mask or respirator should be used when handling the powder

to avoid inhalation.

Handling Procedures:

All handling should be performed in a well-ventilated area, preferably within a fume hood or

glovebox.[4]

Avoid generating dust.

Keep away from moisture and air to prevent decomposition.[1]

Storage:

Store in a cool, dry place away from incompatible materials such as acids and strong

oxidizing agents.

The container should be tightly sealed and stored under an inert atmosphere (e.g., argon).[7]
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This guide provides essential technical information on Samarium(III) iodide for laboratory

professionals. Adherence to proper handling and storage procedures is crucial for ensuring

safety and maintaining the integrity of the compound for research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089372#samarium-iii-iodide-cas-number-13813-25-
7-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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